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Abstract
Breithauptite, a nickel antimonide mineral with the formula NiSb, has been a subject of

mineralogical interest since its formal description in the mid-19th century. This document

provides a comprehensive overview of the discovery and history of Breithauptite, tailored for

researchers, scientists, and professionals in drug development who may encounter mineral-

derived compounds. It details the mineral's initial identification, its naming, and the evolution of

analytical techniques used to characterize its physical and chemical properties. Quantitative

data are systematically presented, and historical and modern experimental protocols for its

analysis are outlined.

Introduction
Breithauptite is a metallic, opaque mineral known for its distinct pale copper-red color, often

with a violet tint.[1][2] It crystallizes in the hexagonal system and is typically found in

hydrothermal calcite veins associated with cobalt, nickel, and silver ores.[1][2] The study of

Breithauptite provides a lens through which to view the development of mineralogical science,

from early observational methods to modern crystallographic and microanalytical techniques.

Discovery and Historical Context
The formal discovery of Breithauptite is credited to the year 1840, with its first description

originating from specimens found in the Harz Mountains of Lower Saxony, Germany.[1][2][3]

The mineral was named in honor of the distinguished Saxon mineralogist, Johann Friedrich
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August Breithaupt (1791–1873), a professor at the Freiberg Mining Academy.[1][4][5]

Breithaupt was a prominent figure in mineralogy, credited with the discovery of 47 valid mineral

species and the development of the concept of mineral paragenesis.[4] Prior to its official

naming, the mineral was known as "antimonickel" and was described by Friedrich Stromeyer in

1833.[6] A significant subsequent description occurred in 1845 for occurrences in the Cobalt

and Thunder Bay districts of Ontario, Canada.[1][2]

Quantitative Mineralogical Data
The physical and chemical properties of Breithauptite have been determined through a variety

of analytical methods over the past two centuries. A summary of its key quantitative data is

presented in Table 1.

Property Value

Chemical Formula NiSb

Crystal System Hexagonal[1][2]

Space Group P6₃/mmc

Unit Cell Parameters a = 3.946 Å, c = 5.148 Å[1]

Mohs Hardness 5.5[1][2][7]

Specific Gravity 7.591–8.23 (measured); 8.629 (calculated)[1][2]

Luster Metallic[1][2]

Streak Reddish-brown[1][2]

Color Pale copper-red, may have a violet tint[1][2]

Cleavage None[1][2]

Fracture Subconchoidal to uneven[1][2]

Experimental Protocols
The characterization of Breithauptite has evolved with advancements in scientific

instrumentation. The following sections detail the methodologies, from historical approaches to
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modern standard practices.

Historical Methods of Analysis (19th Century)
In the 19th century, the identification and characterization of minerals relied on a combination of

qualitative physical tests and wet chemical analysis.

Physical Property Determination:

Hardness: The hardness of Breithauptite was determined using a semi-quantitative scale,

likely by comparing its ability to scratch or be scratched by other minerals of known

hardness, a precursor to the standardized Mohs scale.

Specific Gravity: The specific gravity was measured using a balance to determine the

mass of the sample in air and then its mass when submerged in water. The ratio of these

measurements provided the specific gravity.

Streak: The color of the mineral in powdered form was determined by rubbing it against an

unglazed porcelain plate.

Crystallography: The external crystal form was observed, and interfacial angles were

measured using a contact goniometer to aid in assigning it to a crystal system.

Blowpipe Analysis: This was a crucial qualitative chemical technique. A small fragment of

Breithauptite would be placed on a charcoal block and heated with a flame directed by a

blowpipe. Observers would note the color of the flame, any incrustations formed on the

charcoal, and the properties of the resulting metallic bead to infer the presence of nickel and

antimony.

Modern Analytical Techniques
Modern analysis of Breithauptite utilizes sophisticated instrumentation for precise and non-

destructive characterization.

This is the primary method for determining the crystal structure and unit cell dimensions of

Breithauptite.
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Sample Preparation: A small, pure sample of Breithauptite is ground to a fine, uniform

powder (typically <10 µm) using an agate mortar and pestle. The powder is then packed into

a sample holder.

Instrumentation: A powder X-ray diffractometer is used.

Data Collection: The sample is irradiated with monochromatic X-rays (commonly Cu Kα

radiation) as it is rotated. A detector measures the intensity of the diffracted X-rays at various

angles (2θ).

Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, serves as a unique

"fingerprint" of the mineral. The positions and intensities of the diffraction peaks are

compared to a database, such as the International Centre for Diffraction Data (ICDD), to

confirm the identity of Breithauptite. The peak positions are then used to calculate the unit

cell parameters via Bragg's Law.

EPMA is used to obtain precise quantitative chemical compositions of Breithauptite at the

micrometer scale.

Sample Preparation: A sample of Breithauptite, often in a polished thin section or an epoxy

mount, is coated with a thin layer of carbon to ensure electrical conductivity. The surface

must be highly polished and perfectly flat.

Instrumentation: An electron probe micro-analyzer, which is a scanning electron microscope

equipped with wavelength-dispersive spectrometers (WDS), is used.

Procedure:

The prepared sample is placed in the instrument's vacuum chamber.

A focused beam of high-energy electrons (typically 15-20 keV) is directed onto a specific

point on the Breithauptite sample.

The electron beam excites the atoms in the sample, causing them to emit characteristic X-

rays.

The WDS system precisely measures the wavelengths and intensities of these X-rays.
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The intensities of the characteristic X-rays for nickel and antimony from the Breithauptite
sample are compared to those measured from pure standards of nickel and antimony

under the same analytical conditions.

A ZAF correction (atomic number, absorption, and fluorescence) is applied to the raw data

to yield an accurate quantitative chemical composition.

This technique is essential for studying the optical properties of opaque minerals like

Breithauptite.

Sample Preparation: A polished section of the mineral is prepared.

Procedure: The polished section is observed using a petrographic microscope equipped for

reflected light. Key properties are identified:

Color and Pleochroism: The color of the mineral in plane-polarized reflected light is noted.

The section is rotated to observe any changes in color or brightness, which indicates

pleochroism. Breithauptite exhibits very distinct pleochroism.[1]

Anisotropism: The analyzer is inserted (crossed polars), and the stage is rotated. The

changes in interference colors are observed to determine the degree of anisotropism.

Visualizations
The following diagrams illustrate key aspects of Breithauptite's history and characterization.
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Timeline of the discovery and analysis of Breithauptite.
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(Crystal Structure)
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Click to download full resolution via product page

Workflow for the modern characterization of Breithauptite.

Conclusion
The study of Breithauptite from its initial discovery to the present day reflects the broader

advancements in the field of mineralogy. The transition from basic physical and chemical tests

to sophisticated analytical techniques like X-ray diffraction and electron probe microanalysis

has allowed for a precise and comprehensive understanding of this nickel antimonide mineral.

The data and methodologies presented in this guide offer a technical foundation for

researchers and scientists, providing a historical and analytical context for Breithauptite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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